Cas no 1806992-09-5 (2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806992-09-5
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4895864
• Update Time: 2025-07-22

2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-2-4-6(15)3(7(10)11)1-5(16-4)8(12,13)14/h1,7H,2H2
• InChI Key： DKNPZFSLUODQAY-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)N=C(C(F)(F)F)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1806992-09-5)

The compound 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine (CAS No. 1806992-09-5) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique structural features, including multiple halogen substituents, make it a valuable intermediate for constructing complex molecules. Researchers are increasingly interested in this compound due to its potential applications in agrochemicals, materials science, and drug discovery. The presence of bromomethyl, difluoromethyl, and trifluoromethyl groups offers versatile reactivity, enabling diverse chemical transformations.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine?" This reflects the growing demand for halogenated pyridines in modern synthetic chemistry. The bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the iodo substituent enables cross-coupling reactions such as Suzuki or Stille couplings. These properties make it a pivotal building block for designing novel heterocyclic compounds with tailored functionalities.

In recent years, the integration of fluorinated compounds into drug design has become a hot topic, driven by their ability to enhance metabolic stability and bioavailability. The difluoromethyl and trifluoromethyl groups in this pyridine derivative align with this trend, making it a subject of interest for medicinal chemists. Searches like "fluorinated pyridines in drug discovery" and "halogenated heterocycles for agrochemicals" highlight the compound's relevance in cutting-edge research. Its structural complexity also positions it as a candidate for studying structure-activity relationships (SAR) in bioactive molecules.

From a technical perspective, the synthesis and handling of 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine require expertise in handling air- and moisture-sensitive reagents. The compound's stability under various conditions is another frequently searched topic, with queries such as "storage conditions for halogenated pyridines" and "reactivity of bromomethyl groups." Proper storage in inert atmospheres and low temperatures is recommended to preserve its integrity. Additionally, its spectroscopic data (NMR, MS) and chromatographic behavior are critical for quality control in industrial and academic settings.

The environmental and regulatory aspects of halogenated compounds are also a focus area. While CAS No. 1806992-09-5 is not classified as hazardous under current guidelines, researchers often search for "green chemistry approaches for halogenated intermediates" to minimize ecological impact. Innovations in catalytic methods and solvent selection are being explored to improve the sustainability of its applications. This aligns with the broader shift toward eco-friendly synthetic protocols in the chemical industry.

In summary, 2-(Bromomethyl)-4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine represents a multifaceted tool for synthetic chemists, with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of functional groups addresses key challenges in molecular design, making it a compound of enduring interest. As research into fluorinated and halogenated architectures continues to evolve, this pyridine derivative is poised to play a central role in future scientific breakthroughs.